Cas no 2306254-50-0 (methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate)

• Product Name: methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate
• CAS No: 2306254-50-0
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6098185
• PubChem ID: 68309430
• Update Time: 2025-07-25

methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate
• Cyclobutanecarboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-, methyl ester, cis-
• P12148
• SY321385
• P20085
• Methyl cis-3-(Cbz-amino)cyclobutanecarboxylate
• 74316-28-2
• Methyl cis-3-(Cbz-amino)-cyclobutane-1-carboxylate
• SCHEMBL12525124
• SCHEMBL13275989
• DTXSID001175191
• PB11293
• Methyl cis-3-([(benzyloxy)carbonyl]amino)cyclobutane-1-carboxylate
• DTXSID901157578
• Methyl 3-[[(phenylmethoxy)carbonyl]amino]cyclobutanecarboxylate
• PB42202
• CS-0055184
• Methyl 3-(((benzyloxy)carbonyl)amino)cyclobutanecarboxylate
• AS-76624
• METHYL CIS-3-{[(BENZYLOXY)CARBONYL]AMINOCYCLOBUTANE-1-CARBOXYLATE
• 2306254-50-0
• MFCD31808198
• BVVKYBGQHKBKQR-HAQNSBGRSA-N
• 1234616-55-7
• METHYL 3-{[(BENZYLOXY)CARBONYL]AMINO}CYCLOBUTANE-1-CARBOXYLATE
• Methyl trans-3-[[(phenylmethoxy)carbonyl]amino]cyclobutanecarboxylate
• methyl 3-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylate
• methyl trans-3-{[(benzyloxy)carbonyl]amino}cyclobutanecarboxylate
• Methyl3-(((benzyloxy)carbonyl)amino)cyclobutanecarboxylate
• METHYL 3-(CBZ-AMINO)CYCLOBUTANECARBOXYLATE
• Rel-methyl (1s,3s)-3-(((benzyloxy)carbonyl)amino)cyclobutane-1-carboxylate
• methyl (1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutane-1-carboxylate

• Inchi： 1S/C14H17NO4/c1-18-13(16)11-7-12(8-11)15-14(17)19-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3,(H,15,17)/t11-,12+
• InChI Key： BVVKYBGQHKBKQR-TXEJJXNPSA-N
• SMILES： [C@@H]1(C(OC)=O)C[C@H](NC(OCC2=CC=CC=C2)=O)C1

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 401.9±44.0 °C(Predicted)
• pka: 11.84±0.40(Predicted)

Additional information on methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate

Recent Advances in the Synthesis and Applications of Methyl cis-3-(Benzyloxycarbonylamino)cyclobutanecarboxylate (CAS: 2306254-50-0)

Methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate (CAS: 2306254-50-0) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound serves as a versatile intermediate for the synthesis of more complex molecules, particularly those targeting biologically relevant pathways. Recent studies have explored its utility in the development of novel therapeutics, with a focus on its role as a building block for peptidomimetics and small-molecule inhibitors.

One of the most notable advancements in the application of methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate is its incorporation into the design of protease inhibitors. Researchers have demonstrated that the cyclobutane ring, with its constrained geometry, can mimic peptide bonds and disrupt enzyme-substrate interactions. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in inhibiting serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The study reported a 40% increase in inhibitory activity compared to traditional linear analogs, underscoring the importance of cyclobutane-based scaffolds in drug design.

In addition to its therapeutic potential, recent synthetic methodologies have focused on optimizing the production of methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate. A team at the University of Cambridge developed a novel catalytic asymmetric synthesis route, achieving enantiomeric excesses of over 95%. This breakthrough, detailed in a 2022 publication in Organic Letters, addresses previous challenges related to stereocontrol and scalability, paving the way for industrial-scale production. The method employs a chiral palladium catalyst and operates under mild conditions, making it both cost-effective and environmentally friendly.

Further research has explored the compound's role in the development of bioorthogonal probes. A 2023 study in Chemical Science demonstrated that methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate can be functionalized with click chemistry handles, enabling its use in live-cell imaging and target identification. This application is particularly valuable for studying intracellular processes and validating drug targets in real time. The study reported successful labeling of cancer cells with minimal cytotoxicity, highlighting the compound's potential as a versatile tool in chemical biology.

Looking ahead, the continued exploration of methyl cis-3-(benzyloxycarbonylamino)cyclobutanecarboxylate is expected to yield new insights into its pharmacological properties and synthetic applications. Ongoing clinical trials are investigating its derivatives as potential treatments for neurodegenerative diseases, with preliminary results showing promise in modulating protein aggregation. As the field advances, this compound is likely to remain a focal point for researchers seeking to bridge the gap between synthetic chemistry and therapeutic innovation.